Cas no 81516-60-1 (Quinoxaline, 2-propyl- (9CI))
Quinoxaline, 2-propyl- (9CI) structure
Product Name:Quinoxaline, 2-propyl- (9CI)
CAS No:81516-60-1
MF:C11H12N2
MW:172.226382255554
CID:986806
PubChem ID:13283007
Update Time:2025-04-20
Quinoxaline, 2-propyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Quinoxaline, 2-propyl- (9CI)
- 2-propylquinoxaline
- SCHEMBL9971272
- 81516-60-1
- VOJMHHWAAIBCJJ-UHFFFAOYSA-N
- 2-(1-propyl)quinoxaline
- DTXSID30534580
- HS-3830
-
- Inchi: 1S/C11H12N2/c1-2-5-9-8-12-10-6-3-4-7-11(10)13-9/h3-4,6-8H,2,5H2,1H3
- InChI Key: VOJMHHWAAIBCJJ-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2N=CC=1CCC
Computed Properties
- Exact Mass: 172.100048391g/mol
- Monoisotopic Mass: 172.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 25.8Ų
Quinoxaline, 2-propyl- (9CI) Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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